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Compound of Interest

Compound Name: TC14012
Cat. No.: B15611469
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for handling the CXCR4
antagonist, TC14012. Given that TC14012 is a potent, biologically active peptide-based
compound, adherence to strict safety protocols is mandatory to minimize exposure and ensure
laboratory safety. The following procedures are based on established guidelines for handling
potent chemical compounds and specific information gathered for TC14012.

Personal Protective Equipment (PPE)

The primary defense against accidental exposure to TC14012 is the consistent and correct use
of Personal Protective Equipment (PPE). The following table summarizes the recommended
PPE for handling this compound.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile or other chemically

resistant gloves.

To prevent skin contact and

absorption.

Eye Protection

Safety glasses with side

shields or safety goggles.

To protect eyes from splashes

or dust particles.

Skin and Body Protection

Laboratory coat.

To prevent contamination of

personal clothing.

Respiratory Protection

Certified respirator (e.g., N95
or higher).

To be used when handling the
solid form of the compound
outside of a ventilated
enclosure or if there is a risk of

aerosolization.

Operational Plan: Handling and Storage

Proper handling and storage are critical for maintaining the integrity of TC14012 and ensuring a

safe laboratory environment.

Engineering Controls

o Ventilation: Always handle the solid form of TC14012 in a well-ventilated area, preferably

within a certified chemical fume hood. This is especially critical when weighing or otherwise

manipulating the powder.

Safe Handling Practices

» Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1]

e Avoid Inhalation: Do not breathe dust or aerosols.[1]

» Hygiene: Wash hands thoroughly with soap and water after handling.[1]

e No Consumption: Do not eat, drink, or smoke in areas where TC14012 is handled or stored.

[1]
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» Preparation of Solutions: When preparing solutions, add the solvent to the vial containing the
lyophilized peptide slowly to avoid aerosolization. For very hydrophobic peptides, dissolving
in a small amount of DMSO before dilution with water may be necessary.

Storage

o Lyophilized Form: Store the lyophilized powder at -20°C in a tightly sealed container,
protected from light and moisture.

 In Solution: For short-term storage, keep solutions at 2-8°C. For long-term storage, aliquot
and freeze at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Disposal Plan

Proper disposal of TC14012 and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Dispose of as hazardous chemical waste in

accordance with all applicable federal, state,
Unused Compound ) ) ]

and local regulations. Do not discard in regular

trash or down the drain.[1]

Contaminated Materials (e.g., gloves, vials, Place in a sealed, labeled container for

pipette tips) hazardous waste disposal.

o ] Collect in a designated, sealed, and labeled
Liquid Waste (e.g., unused solutions) ]
hazardous waste container.

Experimental Protocols: Accidental Release
Measures

In the event of a spill, immediate and appropriate action is necessary to contain the material
and protect personnel.

Small Spills
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o Ensure Proper PPE: Wear the appropriate personal protective equipment as outlined in the
PPE table.

o Containment (Solid): For solid spills, carefully sweep or scoop up the material to avoid
generating dust. Place it in a designated, sealed container for disposal.[1]

o Containment (Liquid): For liquid spills, absorb the material with an inert substance such as
vermiculite or sand. Place the absorbent material into a sealed container for disposal.[1]

o Decontamination: Clean the spill area thoroughly with a suitable detergent and water.
Large Spills

o Evacuate: Immediately evacuate the area.

« |solate: Prevent the spill from entering drains or other uncontrolled areas.

» Notify: Contact your institution's Environmental Health and Safety (EHS) department for
immediate assistance with cleanup and disposal.

Visualizing Laboratory Workflow

A clear and logical workflow is essential for the safe and efficient handling of TC14012. The
following diagram illustrates the key stages of the process.

Preparation

Don PPE Gather Materials Prepare Work Area Weigh Compound

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of TC14012.

Signaling Pathway Interaction
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TC14012 is a selective antagonist for the CXCR4 receptor and a potent agonist for the CXCR7
receptor. Understanding this dual activity is critical for experimental design.
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Caption: Dual activity of TC14012 on CXCR4 and CXCRY7 receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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